5-Bromo-2,4-difluorobenzaldehyde

• IUPAC Name: 5-bromo-2,4-difluorobenzaldehyde
• InChI: InChI=1S/C7H3BrF2O/c8-5-1-4(3-11)6(9)2-7(5)10/h1-3H
• InChI Key: UFNBTKFAPDUBCY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)F)F)C=O
• Molecular Formula: C7H3BrF2O
• DSSTOX Substance ID: DTXSID40624022
• Molecular Weight: 221.00 g/mol
• CAS RN: 473416-91-0

Description

5-Bromo-2,4-difluorobenzaldehyde is an important intermediate for pharmaceutical and organic synthesis. It is slightly soluble in water.

Molecular Structure Analysis

The molecular formula of 5-Bromo-2,4-difluorobenzaldehyde is C7H3BrF2O. The molecular weight is 221.

Chemical Reactions Analysis

The specific chemical reactions involving 5-Bromo-2,4-difluorobenzaldehyde are not explicitly mentioned in the search results.

Physical And Chemical Properties Analysis

5-Bromo-2,4-difluorobenzaldehyde is a solid compound. It has a molecular weight of 221 and is slightly soluble in water.

Scientific Research Applications

Pharmaceutical Research

. It can be used in the synthesis of various pharmaceutical compounds. However, specific applications in this field are not detailed in the available resources.

Organic Synthesis

. Organic synthesis is a method of preparation of organic compounds. It is a science based on a set of principles that allow chemists to design and synthesize structurally complex organic molecules from simple starting materials.

Fluorinated Building Blocks

. These are often used in the design of drugs, agrochemicals, and functional materials due to the unique properties of fluorine.

Spectroscopy Studies

. This suggests that 5-Bromo-2,4-difluorobenzaldehyde could also be used in spectroscopy studies.

Safety and Hazards

5-Bromo-2,4-difluorobenzaldehyde is considered hazardous. It is recommended to store it in a cool, dry place in a tightly closed container. It has a GHS07 pictogram with a warning signal word. The hazard statements include H302, and the precautionary statements include P280, P305, P338, P351.

Future Directions

The future directions of 5-Bromo-2,4-difluorobenzaldehyde are not explicitly mentioned in the search results.

Mechanism of Action

Target of Action

The primary targets of 5-Bromo-2,4-difluorobenzaldehyde are currently unknown .

Mode of Action

Like other benzaldehyde derivatives, it may interact with its targets through the aldehyde group, which can form covalent bonds with amino acid residues in proteins .

Pharmacokinetics

It is predicted to have high gastrointestinal absorption and is likely to be bbb permeant . The compound’s lipophilicity (Log Po/w) is estimated to be 1.8 , which may influence its distribution and bioavailability.

Result of Action

The specific molecular and cellular effects of 5-Bromo-2,4-difluorobenzaldehyde’s action are currently unknown . More research is needed to understand the biological effects of this compound.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interactions with its targets .

Synthesis routes and methods I

Procedure details

As a raw material, 17.7 g of 1,5-dibromo-2,4-difluorobenzene obtained in Production Example II-5-a was subjected to lithiation with n-butyllithium by the procedure of Production Example II-5-b, was subjected to formylation with N,N-dimethylformamide, to give 10.7 g of 5-bromo-2,4-difluorobenzaldehyde. This compound was allowed to react with benzothiophene by the procedure of Production Example II-12-a to yield an alcohol, and then the alcohol was oxidized by the procedure of Production Example II-10-b, to give 9.7 g of the title compound as a colorless oil.

Synthesis routes and methods II

Procedure details

Using analogous reagents and reaction conditions as described in Example 27 for the preparation of I-27a above, 1,5-dibromo-2,4-difluorobenzene (3 g, 11.07 mmol) in dry ether was reacted with DMF (1.05 mL, 14.39 mmol) and n-butyl lithium (6.08 ml, 11.56 mmol to afford the crude product. Purification by column chromatography on silica gel (2% ethyl acetate in hexane) afforded 1.5 g of the product (61% yield).

Synthesis routes and methods III

Procedure details

To a solution of 1,5-dibromo-2,4-difluorobenzene (17.5 g, 64.2 mmol) in ether (100 mL) at −78° C. was added n-BuLi (2.5 M solution, 30.8 mL, 77 mmol) over a period of 5 min, and the reaction mixture was stirred at −78° C. for 30 min. Then DMF (9.94 mL, 148 mmol) was added in one portion, and the mixture was stirred at −78° C. for 30 min. The reaction mixture was worked up with EtOAc/sat. NH4Cl, and the crude product was purified by silica gel chromatography eluting with 0-10% EtOAc/Hexanes to give the title compound as a slightly yellow oil (8.5 g, 60% yield). 1H NMR (400 MHz, CHLOROFORM-d) δ 10.26 (s, 1H), 8.14 (t, J=7.5 Hz, 1H), 7.05 (dd, J=9.8, 8.0 Hz, 1H).